Cas no 2138359-14-3 (1-(2,2-dimethylbutyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2,2-dimethylbutyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• CAS No: 2138359-14-3
• MF: C₁₂H₂₀N₆
• MW: 248.327401161194
• CID: 6051984
• PubChem ID: 165474866
• Update Time: 2025-11-06

1-(2,2-dimethylbutyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylbutyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine
• EN300-1128790
• 2138359-14-3

• Inchi： 1S/C12H20N6/c1-5-12(2,3)8-18-10(11(13)15-16-18)9-6-7-14-17(9)4/h6-7H,5,8,13H2,1-4H3
• InChI Key： ISKGNLFQNJMHHM-UHFFFAOYSA-N
• SMILES： N1(C(=C(N)N=N1)C1=CC=NN1C)CC(C)(C)CC

Computed Properties

• Exact Mass: 248.17494466g/mol
• Monoisotopic Mass: 248.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-(2,2-dimethylbutyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

Chemical Compound CAS No. 2138359-14-3: 1-(2,2-Dimethylbutyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine

The compound 1-(2,2-dimethylbutyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine, identified by the CAS registry number CAS No. 2138359-14-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles and pyrazoles, which are well-known for their versatile reactivity and biological activity. Recent studies have highlighted its role in drug discovery and development, particularly in the context of its unique structural features and functional groups.

The molecular structure of CAS No. 2138359-14-3 comprises a triazole ring system fused with a pyrazole moiety and a substituted butyl group. The presence of these heterocyclic rings contributes to its stability and reactivity under various chemical conditions. The triazole ring is particularly notable for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in medicinal chemistry.

Recent research has focused on the synthesis and characterization of 1-(2,2-dimethylbutyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-amine derivatives. These studies have revealed that the compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Moreover, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for its application in enzyme-targeted therapies.

In terms of synthesis, the compound can be prepared through a variety of methods, including click chemistry reactions and nucleophilic substitution processes. The use of copper catalysts in click chemistry has been particularly effective in achieving high yields and selectivity. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, enabling the large-scale production of this compound for industrial applications.

The pharmacokinetic properties of CAS No. 2138359-based compounds have also been extensively studied. Research indicates that these compounds exhibit favorable absorption profiles and bioavailability when administered orally or parenterally. This makes them suitable candidates for drug delivery systems targeting chronic inflammatory diseases and oxidative stress-related conditions.

Furthermore, computational modeling studies have provided insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations have revealed that the triazole ring plays a critical role in binding to protein receptors, suggesting its potential as a lead compound in rational drug design.

In conclusion, the compound CAS No. 2138359 represents a significant advancement in organic chemistry with wide-ranging applications in pharmaceuticals and materials science. Its unique structural features and biological activity make it an invaluable tool for researchers seeking novel therapeutic agents and advanced chemical materials.